Cas no 2138174-31-7 (2H-Indazole-3-carboxaldehyde, 4,5,6,7-tetrahydro-2-(phenylmethyl)-)
2H-Indazole-3-carboxaldehyde, 4,5,6,7-tetrahydro-2-(phenylmethyl)- Chemical and Physical Properties
Names and Identifiers
-
- 2H-Indazole-3-carboxaldehyde, 4,5,6,7-tetrahydro-2-(phenylmethyl)-
-
- Inchi: 1S/C15H16N2O/c18-11-15-13-8-4-5-9-14(13)16-17(15)10-12-6-2-1-3-7-12/h1-3,6-7,11H,4-5,8-10H2
- InChI Key: WDRMMZZQODXCCU-UHFFFAOYSA-N
- SMILES: N1=C2C(CCCC2)=C(C=O)N1CC1=CC=CC=C1
2H-Indazole-3-carboxaldehyde, 4,5,6,7-tetrahydro-2-(phenylmethyl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-360823-0.05g |
2-benzyl-4,5,6,7-tetrahydro-2H-indazole-3-carbaldehyde |
2138174-31-7 | 0.05g |
$792.0 | 2023-03-07 | ||
| Enamine | EN300-360823-0.1g |
2-benzyl-4,5,6,7-tetrahydro-2H-indazole-3-carbaldehyde |
2138174-31-7 | 0.1g |
$829.0 | 2023-03-07 | ||
| Enamine | EN300-360823-0.25g |
2-benzyl-4,5,6,7-tetrahydro-2H-indazole-3-carbaldehyde |
2138174-31-7 | 0.25g |
$867.0 | 2023-03-07 | ||
| Enamine | EN300-360823-0.5g |
2-benzyl-4,5,6,7-tetrahydro-2H-indazole-3-carbaldehyde |
2138174-31-7 | 0.5g |
$905.0 | 2023-03-07 | ||
| Enamine | EN300-360823-1.0g |
2-benzyl-4,5,6,7-tetrahydro-2H-indazole-3-carbaldehyde |
2138174-31-7 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-360823-2.5g |
2-benzyl-4,5,6,7-tetrahydro-2H-indazole-3-carbaldehyde |
2138174-31-7 | 2.5g |
$1848.0 | 2023-03-07 | ||
| Enamine | EN300-360823-5.0g |
2-benzyl-4,5,6,7-tetrahydro-2H-indazole-3-carbaldehyde |
2138174-31-7 | 5.0g |
$2732.0 | 2023-03-07 | ||
| Enamine | EN300-360823-10.0g |
2-benzyl-4,5,6,7-tetrahydro-2H-indazole-3-carbaldehyde |
2138174-31-7 | 10.0g |
$4052.0 | 2023-03-07 |
2H-Indazole-3-carboxaldehyde, 4,5,6,7-tetrahydro-2-(phenylmethyl)- Related Literature
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Ke Chen,Shuai Liu,Liang Mei,Feng Jin,Bo Zhang,Fengxiang Ma,Yewei Chen,Hong Deng,Min Guo,Qingxu Yu Analyst, 2020,145, 1524-1530
-
Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
Additional information on 2H-Indazole-3-carboxaldehyde, 4,5,6,7-tetrahydro-2-(phenylmethyl)-
Professional Introduction to 2H-Indazole-3-carboxaldehyde, 4,5,6,7-tetrahydro-2-(phenylmethyl) and Its CAS No. 2138174-31-7
2H-Indazole-3-carboxaldehyde, 4,5,6,7-tetrahydro-2-(phenylmethyl), identified by the CAS number 2138174-31-7, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic aldehyde derivative has garnered attention due to its structural complexity and its potential applications in drug discovery and medicinal chemistry. The presence of both indazole and tetrahydropyridine moieties in its molecular framework makes it a versatile scaffold for developing novel bioactive molecules.
The indazole core is a fused bicyclic structure consisting of a benzene ring and a pyrazole ring, which is known for its broad spectrum of biological activities. Compounds containing the indazole moiety have been extensively studied for their roles in various therapeutic areas, including antiviral, anticancer, and anti-inflammatory applications. The aldehyde functional group at the 3-position of the indazole ring further enhances its reactivity, making it a valuable intermediate in organic synthesis and drug development.
Recent advancements in medicinal chemistry have highlighted the importance of tetrahydroisoquinoline derivatives in the design of pharmacologically active compounds. The tetrahydropyridine segment in 2H-Indazole-3-carboxaldehyde, 4,5,6,7-tetrahydro-2-(phenylmethyl) contributes to the compound's pharmacokinetic properties by influencing its solubility and metabolic stability. This feature is particularly crucial in drug development, as it can significantly impact the compound's bioavailability and therapeutic efficacy.
The phenylmethyl (benzyl) group attached to the tetrahydropyridine ring adds another layer of complexity to the molecule. This substituent can modulate the electronic properties of the aromatic system and influence interactions with biological targets. In drug design, such functional groups are often strategically incorporated to enhance binding affinity and selectivity. The combination of these structural elements makes 2H-Indazole-3-carboxaldehyde, 4,5,6,7-tetrahydro-2-(phenylmethyl) a promising candidate for further investigation.
In the context of modern drug discovery, computational chemistry and high-throughput screening have become indispensable tools for identifying novel lead compounds. The structural features of 2H-Indazole-3-carboxaldehyde, 4,5,6,7-tetrahydro-2-(phenylmethyl) make it an attractive candidate for virtual screening against various biological targets. Its aldehyde group can participate in hydrogen bonding interactions with nucleophilic residues in protein binding pockets, while its aromatic system can engage in π-stacking interactions with hydrophobic regions.
Several recent studies have demonstrated the utility of indazole derivatives in addressing complex diseases. For instance, researchers have explored indazole-based compounds as inhibitors of enzymes involved in cancer progression. The aldehyde functionality provides a site for further derivatization, allowing chemists to fine-tune the pharmacological properties of these molecules. By modifying substituents on the indazole and tetrahydropyridine rings, researchers can optimize solubility, permeability across biological membranes (ADME properties), and target specificity.
The synthesis of 2H-Indazole-3-carboxaldehyde, 4,5,6,7-tetrahydro-2-(phenylmethyl) involves multi-step organic reactions that highlight the ingenuity of synthetic chemists. Key steps typically include cyclization reactions to form the indazole core followed by functional group transformations to introduce the aldehyde group and the tetrahydropyridine moiety. The benzyl substitution at the 2-position is often achieved through nucleophilic aromatic substitution or cross-coupling reactions. These synthetic strategies showcase the interplay between classical organic chemistry and modern catalytic methods.
The pharmaceutical industry has shown increasing interest in heterocyclic compounds due to their diverse biological activities and structural diversity. Indazole derivatives are no exception and have been reported as scaffolds for drugs targeting neurological disorders such as Parkinson's disease and Alzheimer's disease. The ability to modify these molecules at multiple positions allows for extensive structural exploration and optimization.
In conclusion,2H-Indazole-3-carboxaldehyde, 4,5,6,7-tetrahydro, 2-(phenylmethyl) (CAS No. 2138174)-317 represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features—combining an indazole core with a tetrahydropyridine ring and an aldehyde functional group—make it a versatile building block for drug discovery efforts aimed at treating various diseases. As research continues to uncover new therapeutic targets and synthetic methodologies, this compound will undoubtedly remain a subject of interest for medicinal chemists worldwide.
2138174-31-7 (2H-Indazole-3-carboxaldehyde, 4,5,6,7-tetrahydro-2-(phenylmethyl)-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)